4-[5-(2-chlorophenyl)-2-furoyl]-2-(1H-pyrazol-1-ylmethyl)-1,4-oxazepane

• IUPAC Name: [5-(2-chlorophenyl)furan-2-yl]-[2-(pyrazol-1-ylmethyl)-1,4-oxazepan-4-yl]methanone
• InChI: InChI=1S/C20H20ClN3O3/c21-17-6-2-1-5-16(17)18-7-8-19(27-18)20(25)23-10-4-12-26-15(13-23)14-24-11-3-9-22-24/h1-3,5-9,11,15H,4,10,12-14H2
• InChI Key: ZXMHYBGKIKSJST-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(OC1)CN2C=CC=N2)C(=O)C3=CC=C(O3)C4=CC=CC=C4Cl
• Molecular Formula: C20H20ClN3O3
• Molecular Weight: 385.8 g/mol

Description

The compound of interest is a complex organic molecule featuring a 1,4-oxazepane ring, a 1H-pyrazole group, and a 2-chlorophenyl-furoyl moiety. This structure suggests potential for interesting chemical properties and reactivity.

Synthesis Analysis

The synthesis of such complex molecules typically involves multiple steps, including the formation of the 1,4-oxazepane ring and the subsequent addition of the 1H-pyrazole and 2-chlorophenyl-furoyl groups. For instance, similar compounds have been synthesized through reactions involving chlorophenyl and fluorophenyl groups, as reported by Kariuki et al. (2021) (Kariuki et al., 2021).

Molecular Structure Analysis

The structure of related compounds often features a planar arrangement of the core rings, with some substituents like the chlorophenyl group oriented perpendicular to this plane, as observed in the work by El-Hiti et al. (2019) (El-Hiti et al., 2019).

Chemical Reactions and Properties

Chemical reactions of such compounds can involve interactions with various functional groups present in the molecule. The reactivity is likely influenced by the presence of the chlorophenyl and pyrazole groups, as shown in studies like those by Viji et al. (2020), where similar molecules exhibit interesting reactivity patterns (Viji et al., 2020).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are influenced by the molecular structure. For instance, the presence of chlorophenyl groups can impact the solubility and melting point, as observed in related compounds (Batezila & Holzer, 2010).

Chemical Properties Analysis

The chemical properties, like acidity, basicity, and reactivity towards other chemicals, are shaped by the functional groups in the molecule. The pyrazole and chlorophenyl groups, in particular, can confer specific reactivity patterns, as seen in the study of similar compounds (Sivakumar et al., 2020).